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Compound of Interest

Compound Name: Leptin (116-130)

Cat. No.: B12418393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of the leptin fragment

(116-130) across different species, with a focus on its physiological effects and underlying

signaling mechanisms. The information is intended to support research and development

efforts in the fields of metabolism, neuroendocrinology, and drug discovery.

Introduction to Leptin (116-130)
Leptin, a 16 kDa adipocyte-secreted hormone, is a key regulator of energy homeostasis. The

peptide fragment encompassing amino acids 116-130 of leptin has been identified as a

biologically active region that mimics several of the physiological effects of the full-length

protein.[1][2][3] This fragment has garnered interest as a potential therapeutic agent due to its

smaller size and targeted activity. This guide compares the known activities of Leptin (116-
130) in various species, based on available experimental data.

In Vivo Efficacy: A Comparative Summary
Studies have demonstrated that the administration of mouse Leptin (116-130) elicits significant

physiological responses in rodents, primarily related to the regulation of energy balance.

Table 1: Comparison of In Vivo Effects of Mouse Leptin (116-130) in Rodents

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12418393?utm_src=pdf-interest
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9072663/
https://scispace.com/pdf/in-vitro-pituitary-and-testicular-effects-of-the-leptin-1kss3vyp6f.pdf
https://www.genscript.com/peptide/RP10701-Leptin_116_130_mouse.html
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Species Model

Dosage &

Administratio

n

Observed

Effect
Reference

Food Intake Mouse ob/ob mice 1 mg/day, i.p.

Significant

reduction in

food intake.

[4]

Body Weight Mouse ob/ob mice 1 mg/day, i.p.

Significant

reduction in

body weight

gain; weight

loss observed

in the first

week.

[4]

Blood

Glucose
Mouse db/db mice Not specified

Reduction in

blood glucose

levels.

[5]

Food Intake Rat
Fasted adult

males
15 µg, i.c.v.

No significant

effect on food

intake noted

in this study.

[6]

Hormone

Secretion
Rat

Fasted adult

males
15 µg, i.c.v.

Stimulation of

Luteinizing

Hormone

(LH) and

Prolactin

(PRL)

secretion.

[6]

Spermatogen

esis
Mouse

Heat-

stressed

adult males

Not specified

Ameliorated

heat-induced

impairment of

spermatogen

esis.

[7]
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In Vitro Bioactivity: Cross-Species Insights
In vitro studies have begun to elucidate the direct cellular effects of Leptin (116-130) and

explore its receptor interactions. A notable finding is that the action of Leptin (116-130) may

not be mediated by the long form of the leptin receptor (Ob-Rb).[5]

Table 2: Comparison of In Vitro Effects of Leptin (116-130)
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Parameter Species System
Concentratio

n Range

Observed

Effect
Reference

Receptor

Binding
Mouse

In vitro

bioassay
Not specified

Unable to

compete with

alkaline

phosphatase-

leptin fusion

protein for

binding to

Ob-R.

[5]

Signal

Transduction
Mouse

In vitro

bioassay
Not specified

Unable to

activate

signal

transduction

by Ob-Rb.

[5]

Corticosteron

e Secretion
Rat

Adrenal gland

explants

10⁻⁹ to 10⁻⁵

M

Inhibition of

basal and

ACTH-

stimulated

corticosteron

e secretion.

[8]

Leptin

Receptor

mRNA

Rat
Adrenal gland

explants

10⁻⁹ to 10⁻⁵

M

Down-

regulation of

Ob-Ra and

Ob-Rb mRNA

expression.

[8]

Pituitary

Hormone

Secretion

Rat
Pituitary

explants
Not specified

Did not

directly

stimulate LH

or FSH

secretion in

this

preparation.

[2]
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Signaling Pathways and Experimental Workflows
The biological effects of leptin are mediated through a complex network of intracellular

signaling pathways. While the direct signaling cascade of Leptin (116-130) is still under

investigation, it is believed to partially overlap with the pathways activated by the native

hormone, including the JAK-STAT pathway.

Leptin Signaling Pathway
The binding of leptin to its receptor (ObR) initiates a cascade of intracellular events, with the

JAK2-STAT3 pathway being a primary mediator of its metabolic effects.
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Caption: General overview of the primary leptin signaling pathways.

Experimental Workflow for In Vivo Studies
The following diagram outlines a typical workflow for assessing the in vivo effects of Leptin
(116-130) in a rodent model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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